![molecular formula C14H12N4O3 B3865863 3-nitro-N'-[1-(3-pyridinyl)ethylidene]benzohydrazide](/img/structure/B3865863.png)
3-nitro-N'-[1-(3-pyridinyl)ethylidene]benzohydrazide
Overview
Description
3-nitro-N'-[1-(3-pyridinyl)ethylidene]benzohydrazide, also known as NPEB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of hydrazones and is synthesized using various methods.
Mechanism of Action
The exact mechanism of action of 3-nitro-N'-[1-(3-pyridinyl)ethylidene]benzohydrazide is not fully understood. However, it is believed that this compound exerts its effects by modulating various signaling pathways. This compound has been found to inhibit the NF-κB pathway, which is involved in inflammation and cancer progression. It has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in regulating cellular energy metabolism.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This compound has also been found to reduce the levels of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Moreover, this compound has been found to inhibit the migration and invasion of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-nitro-N'-[1-(3-pyridinyl)ethylidene]benzohydrazide in lab experiments is its relatively low toxicity. This compound has been found to be well-tolerated in animal studies, with no significant adverse effects reported. Moreover, this compound is relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound in lab experiments is its poor solubility in water, which can make it difficult to administer.
Future Directions
There are several future directions for research on 3-nitro-N'-[1-(3-pyridinyl)ethylidene]benzohydrazide. One possible direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound to optimize its dosing and administration. Furthermore, it would be interesting to investigate the molecular targets of this compound and elucidate its mechanism of action in more detail. Finally, there is a need for further studies to evaluate the safety and efficacy of this compound in clinical trials.
Conclusion
In conclusion, this compound is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It can be synthesized using various methods and has been found to possess anti-inflammatory, antioxidant, and anticancer properties. This compound exerts its effects by modulating various signaling pathways, and it has been found to have various biochemical and physiological effects. While this compound has several advantages for lab experiments, it also has limitations that need to be addressed. Future research on this compound should focus on its potential as a therapeutic agent for various diseases, its pharmacokinetics and pharmacodynamics, molecular targets, and clinical safety and efficacy.
Scientific Research Applications
3-nitro-N'-[1-(3-pyridinyl)ethylidene]benzohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. This compound has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to induce apoptosis in cancer cells by activating caspase-3 and -9. Moreover, this compound has been found to suppress the expression of inflammatory cytokines and reduce oxidative stress.
properties
IUPAC Name |
3-nitro-N-[(E)-1-pyridin-3-ylethylideneamino]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O3/c1-10(12-5-3-7-15-9-12)16-17-14(19)11-4-2-6-13(8-11)18(20)21/h2-9H,1H3,(H,17,19)/b16-10+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLRJLTMHXLLGTJ-MHWRWJLKSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=CC(=CC=C1)[N+](=O)[O-])C2=CN=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)C1=CC(=CC=C1)[N+](=O)[O-])/C2=CN=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>42.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49672881 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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